Cas no 2223046-32-8 (2-Bromothiazole-5-boronic acid neopentylglycol ester)

• Product Name: 2-Bromothiazole-5-boronic acid neopentylglycol ester
• CAS No: 2223046-32-8
• MF: C₈H₁₁BBrNO₂S
• MW: 275.958440065384
• CID: 6812776
• PubChem ID: 133662056
• Update Time: 2025-03-03

2-Bromothiazole-5-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• 2-Bromothiazole-5-boronic acid neopentylglycol ester
• 2223046-32-8
• CS-33574

• Inchi： 1S/C8H11BBrNO2S/c1-8(2)4-12-9(13-5-8)6-3-11-7(10)14-6/h3H,4-5H2,1-2H3
• InChI Key： VZPOCXOPUKEIAA-UHFFFAOYSA-N
• SMILES： BrC1=NC=C(B2OCC(C)(C)CO2)S1

Computed Properties

• Exact Mass: 274.97869Da
• Monoisotopic Mass: 274.97869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų